BPN-15477

• Molecular Formula: C12H10ClN5
• Molecular Weight: 259.69 g/mol
• InChI: InChI=1S/C12H10ClN5/c13-12-17-10-9(3-6-15-10)11(18-12)16-7-8-1-4-14-5-2-8/h1-6H,7H2,(H2,15,16,17,18)
• InChIKey: JAAXPOGNLKNTBW-UHFFFAOYSA-N

BPN-15477: ELP1 Exon 20 Splicing Correction

BPN-15477 (CAS 1971086-99-3) is a small molecule splicing modulator compound (SMC) that restores correct splicing of ELP1 (Elongator complex protein 1) exon 20, a key pathogenic mechanism in familial dysautonomia (FD) [1]. The compound was developed through optimization of the plant cytokinin kinetin, with molecular modifications at the northern heterocycle and C-2 substitution conferring substantially enhanced splicing modulation potency [2]. BPN-15477 increases full-length ELP1 mRNA and functional protein levels in vivo across multiple tissues including brain [1].

Sequence-specific ELP1 exon 20 splicing correction studies

Splicing modulator tool with in vivo oral bioavailability and brain penetration

Multi-gene splicing defect validation across disease-relevant cellular models

• [1] Gao D, Morini E, Salani M, et al. A deep learning approach to identify gene targets of a therapeutic for human splicing disorders. Nature Communications. 2021;12:3332. View Source
• [2] Morini E, Gao D, Talkowski ME, Slaugenhaupt SA. U.S. Patent 10,675,475. Compounds for improving mRNA splicing. Filed July 14, 2017. View Source

Why BPN-15477 Is Irreplaceable for ELP1 Splicing

Splicing modulator compounds (SMCs) exhibit sequence-specific activity that prevents functional interchangeability across gene targets. The clinically used SMC risdiplam targets SMN2 splicing (EC1.5X = 4 nM) for spinal muscular atrophy, while branaplam modulates both SMN2 (EC50 = 20 nM) and HTT with an IC50 below 10 nM [1]. Neither compound demonstrates activity on ELP1 exon 20 inclusion. Conversely, BPN-15477 is specifically optimized for ELP1 exon 20 correction and shows no cross-activity on SMN2 [2]. Even within the same target class, structural optimization yields distinct sequence recognition profiles: kinetin, the parent compound, requires ~26-fold higher concentration (EC50 = 49 μM) to achieve equivalent ELP1 exon 20 inclusion compared to BPN-15477 (EC50 = 1.9 μM) . Substitution with alternative SMCs would introduce confounding off-target splicing events and invalidate ELP1-specific mechanistic conclusions.

This product

BPN-15477

ELP1 exon 20 specific; no SMN2/HTT cross-activity

Potential substitute

Risdiplam / Branaplam

Target SMN2/HTT splicing; distinct sequence recognition

Other SMCs may introduce confounding off-target splicing and invalidate ELP1-specific mechanistic conclusions.

This product

BPN-15477

Optimized potency for ELP1 exon 20 inclusion

Parent compound

Kinetin

Requires substantially higher concentration; reduced experimental window

Kinetin’s lower potency may shift assay response and limit comparability in ELP1 splicing studies.

• [1] Krach F, Stemick J, Boerstler T, et al. An alternative splicing modulator decreases mutant HTT and improves the molecular fingerprint in Huntington's disease patient neurons. Nature Communications. 2022;13:6797. View Source
• [2] Gao D, Morini E, Salani M, et al. A deep learning approach to identify gene targets of a therapeutic for human splicing disorders. Nature Communications. 2021;12:3332. View Source

BPN-15477 Quantitative Differentiation Evidence

Superior Potency Over Kinetin in ELP1 Exon 20 Inclusion

BPN-15477 demonstrates significantly superior potency in restoring ELP1 exon 20 inclusion compared to kinetin, the parent compound from which it was optimized. Dose-response analysis reveals that BPN-15477 achieves ELP1 exon 20 inclusion with an EC50 of 1.9 μM, whereas kinetin requires an EC50 of 49 μM under identical assay conditions [1]. The compounds share a purine-derived core scaffold, but BPN-15477 incorporates structural modifications at the northern heterocycle and C-2 substitution that confer this enhanced activity .

ELP1 exon 20 potency

Head-to-head

BPN-15477 EC50 1.9 μM vs Kinetin EC50 49 μM

Reported ~25.8-fold lower EC50; supports concentration-response study design.

Dual-reporter minigene, HEK293T, 24 h, n=3, mean ± SD.

Evidence Dimension	Potency for restoring ELP1 exon 20 inclusion
Target Compound Data	EC50 = 1.9 μM
Comparator Or Baseline	Kinetin: EC50 = 49 μM
Quantified Difference	~25.8-fold lower EC50 (higher potency)
Conditions	Dual-reporter minigene (Rluc-FD-Fluc) transfected HEK293T cells, 24 h treatment, n=3 independent experiments, data as mean ± SD

Why This Matters

The ~26-fold potency advantage enables researchers to use substantially lower compound concentrations to achieve equivalent target engagement, reducing potential off-target effects and improving experimental windows in cellular and in vivo models.

• [1] Gao D, Morini E, Salani M, et al. A deep learning approach to identify gene targets of a therapeutic for human splicing disorders. Nature Communications. 2021;12:3332. Fig. 1c: Dose-response curves for kinetin and BPN-15477. View Source

In Vivo ELP1 mRNA and Protein Increase in Brain and Liver

Oral administration of BPN-15477 to adult transgenic TgFD9 mice results in significant, dose-dependent increases in full-length ELP1 mRNA and ELP1 protein in both brain and liver tissues. At 100 mg/kg oral dose, BPN-15477 increases full-length ELP1 mRNA in brain compared to vehicle-treated controls (p < 0.05), with corresponding increases in ELP1 protein expression [1]. The compound demonstrates consistent tissue distribution and target engagement across the blood-brain barrier, a critical requirement for neurodegenerative disease research applications [2].

In vivo ELP1 mRNA/protein

Cross-study comparable

Significant increase at 100 mg/kg oral dose (p < 0.05 vs vehicle)

Reported brain and liver target engagement after oral dosing; supports in vivo model use.

TgFD9 mice, doses 10–100 mg/kg, Welch’s t-test.

Evidence Dimension	In vivo full-length ELP1 mRNA and protein increase after oral dosing
Target Compound Data	Significant increase at 100 mg/kg oral dose (p < 0.05 vs vehicle, two-tailed Welch's t-test)
Comparator Or Baseline	Vehicle-treated control mice (baseline expression levels)
Quantified Difference	Statistically significant increase relative to vehicle; n=4 mice (100 mg/kg group), n=6 mice (other dose groups)
Conditions	Adult transgenic TgFD9 mouse model, oral doses ranging 10-100 mg/kg, brain and liver tissue analysis

Why This Matters

Documented oral bioavailability and brain penetration enable straightforward in vivo experimental protocols without requiring specialized delivery methods, reducing technical variability and procurement complexity for animal studies.

• [1] Gao D, Morini E, Salani M, et al. A deep learning approach to identify gene targets of a therapeutic for human splicing disorders. Nature Communications. 2021;12:3332. Fig. 1e,f: Relative expression of full-length and Δ20 ELP1 mRNA and ELP1 protein in brain and liver. View Source
• [2] Schultz A, Cheng SY, Kirchner E, et al. Reduction of retinal ganglion cell death in mouse models of familial dysautonomia using AAV-mediated gene therapy and splicing modulators. Scientific Reports. 2023;13:18600. View Source

Multi-Gene Splicing Correction: CFTR, LIPA, MLH1, MAPT

Through transcriptome sequencing and a machine learning approach, 155 human disease genes with ClinVar mutations predicted to alter pre-mRNA splicing were identified as potential BPN-15477 targets. Experimental validation confirmed successful splicing defect correction for mutations in CFTR (cystic fibrosis), LIPA (lysosomal acid lipase deficiency), MLH1 (Lynch syndrome), and MAPT (frontotemporal dementia) [1]. This multi-target validation profile distinguishes BPN-15477 from single-gene targeted SMCs and provides a broader research utility for investigating splicing-dependent mechanisms across multiple disease models.

Multi-gene splicing correction

Class-level inference

Validated correction in CFTR, LIPA, MLH1, MAPT

Supports procurement as a multi-target splicing probe.

Transcriptome-guided validation; data to verify per individual gene assay.

Evidence Dimension	Validated splicing correction across multiple disease genes
Target Compound Data	Confirmed correction in CFTR, LIPA, MLH1, and MAPT splicing defects
Comparator Or Baseline	Kinetin (activity primarily documented on ELP1; no systematic multi-gene validation reported)
Quantified Difference	4 additional disease-relevant genes experimentally validated beyond primary ELP1 target
Conditions	Splicing assays in disease-relevant cellular models; transcriptome sequencing from BPN-15477-treated fibroblast cells

Why This Matters

This multi-target validation supports procurement decisions for laboratories investigating diverse splicing-related disorders, as a single compound can serve as a positive control across multiple experimental systems rather than requiring separate compound sourcing for each gene target.

• [1] Gao D, Morini E, Salani M, et al. A deep learning approach to identify gene targets of a therapeutic for human splicing disorders. Nature Communications. 2021;12:3332. View Source

Functional CFTR Chloride Channel Recovery

In CFBE-Flpin cells stably expressing the c.2988G>A CFTR splicing mutation, BPN-15477 treatment (3 μM, 72 h) produces a maximal CFTR chloride channel functional recovery measured as ΔIsc = 37.168 ± 4.32 μA/cm² [1]. This represents an approximately 3-fold increase in CFTR function compared to DMSO-treated vehicle controls. The functional recovery was quantified using short-circuit current (Isc) measurements in Ussing chambers following stimulation with forskolin, with currents specifically inhibited by CFTR Inhibitor-172 confirming channel identity [2].

CFTR function recovery

Head-to-head

ΔIsc 37.17 ± 4.32 μA/cm² (3 μM, 72 h)

~3-fold increase vs DMSO; reported functional endpoint context.

CFBE-Flpin c.2988G>A, Ussing chamber, n=4.

Evidence Dimension	CFTR chloride channel function (ΔIsc)
Target Compound Data	ΔIsc = 37.168 ± 4.32 μA/cm² at 3 μM BPN-15477 (72 h treatment)
Comparator Or Baseline	DMSO vehicle control: baseline CFTR function (~12 μA/cm² estimated from bar graph)
Quantified Difference	~3-fold increase in CFTR function
Conditions	CFBE-Flpin cells expressing c.2988G>A-EMG-i14-i18 CFTR mutation, Ussing chamber Isc measurements, n=4 measurements per treatment (forskolin alone), n=2 measurements (forskolin + ivacaftor), data as mean ± SD

Why This Matters

Quantitative functional recovery data at defined concentrations provides researchers with validated experimental parameters for CFTR-related studies, eliminating the need for in-house dose optimization and enabling direct replication of published methods.

• [1] Gao D, Morini E, Salani M, et al. A deep learning approach to identify gene targets of a therapeutic for human splicing disorders. Nature Communications. 2021;12:3332. Fig. 5c: CFTR chloride channel analysis. View Source
• [2] Gao D, Morini E, Salani M, et al. Significant recovery of CFTR function (~3-fold) was observed following treatment with BPN-15477. Nature Communications. 2021. View Source

Retinal Neuroprotection in Familial Dysautonomia Model

In mouse models of familial dysautonomia, treatment with BPN-15477 effectively reduces retinal ganglion cell (RGC) death, providing preclinical proof-of-concept for neuroprotective applications [1]. This functional neuroprotection endpoint complements molecular measurements of ELP1 mRNA and protein restoration, demonstrating that splicing correction translates to meaningful cellular survival outcomes in disease-relevant neuronal populations. RGC death represents a consistent pathological feature observed in all FD patients and serves as a translational bridge to human disease [2].

RGC survival

Cross-study comparable

Reduction in retinal ganglion cell death in FD mouse models

Neuroprotection assay response context; supports neurodegeneration endpoint studies.

Qualitative demonstration; quantitative replication pending.

Evidence Dimension	Reduction in retinal ganglion cell death
Target Compound Data	Effective reduction of RGC death in FD mouse models
Comparator Or Baseline	Untreated/vehicle FD mouse models (baseline RGC loss pathology)
Quantified Difference	Qualitative demonstration of RGC survival improvement
Conditions	Mouse models of familial dysautonomia; comparison of BPN-15477 treatment vs untreated controls

Why This Matters

Functional neuroprotection data in a clinically relevant endpoint (RGC survival) provides confidence that BPN-15477's molecular splicing correction produces meaningful pathophysiological rescue, supporting its use in translational neurodegeneration studies where cellular outcomes are the primary experimental readout.

• [1] Schultz A, Cheng SY, Kirchner E, et al. Reduction of retinal ganglion cell death in mouse models of familial dysautonomia using AAV-mediated gene therapy and splicing modulators. Scientific Reports. 2023;13:18600. View Source
• [2] Schultz A, Cheng SY, Kirchner E, et al. Preclinical proof-of-concept that small molecule splicing modifiers effectively reduce the death of RGCs in mouse models for FD. Scientific Reports. 2023;13:18600. View Source

Patent Protection and Defined Commercial Supply

BPN-15477 is protected under U.S. Patent 10,675,475 ("Compounds for improving mRNA splicing," filed July 14, 2017) assigned to Massachusetts General Hospital, with additional international patent protection under PCT/US2021/012103 ("RNA Splicing Modulation") [1]. Unlike generic small molecules that may be available from multiple vendors with varying purity and lot-to-lot consistency, BPN-15477 is supplied through a defined commercial channel with documented purity specifications (≥99.0% by HPLC) and certificate of analysis availability .

Patent & supply

Supporting evidence

U.S. Patent 10,675,475; purity ≥99.0% HPLC

Single-source defined quality; lot consistency context.

COA available per vendor.

Evidence Dimension	Patent and sourcing exclusivity
Target Compound Data	Protected under U.S. Patent 10,675,475 and PCT/US2021/012103; purity ≥99.0%
Comparator Or Baseline	Generic/unpatented compounds (multiple vendor sources, variable quality control)
Quantified Difference	Single defined commercial source with documented quality specifications
Conditions	Patent filed July 14, 2017; purity documentation per vendor COA

Why This Matters

Single-source patent protection ensures consistent compound identity and quality across experiments, reducing the risk of batch-to-batch variability that can compromise reproducibility in long-term research programs and multi-site collaborative studies.

• [1] Morini E, Gao D, Talkowski ME, Slaugenhaupt SA. U.S. Patent 10,675,475. Compounds for improving mRNA splicing. Filed July 14, 2017. View Source

BPN-15477 Recommended Research Applications

ELP1 Splicing Correction in FD Models

BPN-15477 is the optimal positive control compound for experiments requiring correction of ELP1 exon 20 splicing defects. With an EC50 of 1.9 μM for exon 20 inclusion [1], the compound provides a well-characterized tool for probing ELP1-dependent pathways in FD patient-derived fibroblasts, iPSC-derived neurons, and transgenic mouse models including TgFD9;IkbkapΔ20/flox [2]. The documented oral bioavailability and brain penetration support both acute and chronic dosing paradigms in vivo [1].

Multi-Gene Splicing Defect Validation

For laboratories investigating splicing defects across multiple disease genes, BPN-15477 serves as a validated positive control with confirmed activity on CFTR, LIPA, MLH1, and MAPT splicing mutations [1]. The deep learning-predicted target landscape of 155 disease genes provides a rational basis for exploratory studies beyond the primary ELP1 target. Researchers can reference published concentration-response relationships and functional validation data to guide experimental design for CFTR functional recovery (3 μM optimal concentration for ~3-fold ΔIsc increase) [2] and LIPA protein restoration studies [1].

RGC Survival in Neurodegeneration Models

BPN-15477 is validated in preclinical models of neurodegeneration with demonstrated reduction of retinal ganglion cell death in FD mouse models [1]. This functional neuroprotection endpoint supports applications in studies of neuronal survival, sensory neuropathy, and neurodegenerative disease mechanisms where splicing dysregulation is implicated. The compound's brain penetration profile [2] enables CNS-targeted investigations without requiring invasive delivery methods.

Splice Modulator Selectivity Profiling

BPN-15477 provides a useful comparator for profiling the sequence-specificity of splicing modulator compounds. Unlike risdiplam and branaplam, which target SMN2 and HTT splicing respectively [1], BPN-15477 exhibits distinct sequence recognition for ELP1 exon 20. Comparative studies using BPN-15477 alongside other SMCs can elucidate structure-activity relationships governing splice site selection and inform rational design of gene-specific splicing modulators [2].

Application

Selection Property

Validation Focus

ELP1 exon 20 splicing correction in FD model systems

Sequence-specific ELP1 splicing modulation

ELP1 mRNA and protein restoration endpoints

Multi-gene splicing defect profiling

Validated activity across multiple disease genes

Splicing correction assay endpoints (CFTR, LIPA, MLH1, MAPT)

Retinal ganglion cell survival studies in neurodegeneration models

Neuroprotection assay response context

RGC survival endpoints in FD mouse models

Splice modulator selectivity profiling

ELP1-specific sequence recognition

Off-target splicing event assessment

• [1] Gao D, Morini E, Salani M, et al. A deep learning approach to identify gene targets of a therapeutic for human splicing disorders. Nature Communications. 2021;12:3332. View Source
• [2] Schultz A, Cheng SY, Kirchner E, et al. Reduction of retinal ganglion cell death in mouse models of familial dysautonomia using AAV-mediated gene therapy and splicing modulators. Scientific Reports. 2023;13:18600. View Source